Cas no 294210-03-0 ((2-hydroxy-3-propan-2-yloxypropyl) Thiocyanate)
294210-03-0 structure
Product Name:(2-hydroxy-3-propan-2-yloxypropyl) Thiocyanate
CAS No:294210-03-0
MF:C7H13NO2S
MW:175.24862074852
CID:1437664
PubChem ID:11084395
Update Time:2025-04-20
(2-hydroxy-3-propan-2-yloxypropyl) Thiocyanate Chemical and Physical Properties
Names and Identifiers
-
- (2-hydroxy-3-propan-2-yloxypropyl) Thiocyanate
- DTXSID30454597
- 294210-03-0
- Thiocyanic acid, 2-hydroxy-3-(1-methylethoxy)propyl ester
-
- Inchi: 1S/C7H13NO2S/c1-6(2)10-3-7(9)4-11-5-8/h6-7,9H,3-4H2,1-2H3
- InChI Key: OTNRWEAVXVEHQA-UHFFFAOYSA-N
- SMILES: S(C#N)CC(COC(C)C)O
Computed Properties
- Exact Mass: 175.06679
- Monoisotopic Mass: 175.06669983g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 141
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 78.6Ų
Experimental Properties
- PSA: 53.25
(2-hydroxy-3-propan-2-yloxypropyl) Thiocyanate Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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